Cas no 2137285-54-0 ((1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine)

• Product Name: (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine
• CAS No: 2137285-54-0
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6232889
• PubChem ID: 165450738
• Update Time: 2025-10-28

(1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-712360
• (1r,3r)-3-[(2,6-diethylmorpholin-4-yl)methyl]cyclobutan-1-amine
• 2137285-54-0
• (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine

• Inchi： 1S/C13H26N2O/c1-3-12-8-15(9-13(4-2)16-12)7-10-5-11(14)6-10/h10-13H,3-9,14H2,1-2H3
• InChI Key： RYHWXEQAKKPQEB-UHFFFAOYSA-N
• SMILES： O1C(CC)CN(CC1CC)CC1CC(C1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

Additional information on (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine

Exploring (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine (CAS 2137285-54-0): A Comprehensive Guide

In the rapidly evolving field of medicinal chemistry, (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine (CAS 2137285-54-0) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclobutane core with a diethylmorpholine substitution, creating a scaffold with potential applications in drug discovery and pharmaceutical research. Researchers are particularly intrigued by its three-dimensional spatial configuration and how this influences its biological activity.

The chemical properties of (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine make it a valuable building block in synthetic chemistry. With its rigid cyclobutane ring and basic amine functionality, this compound serves as an excellent intermediate for creating more complex molecular architectures. The presence of the morpholine moiety enhances its solubility profile, while the diethyl substitution contributes to its lipophilic character, creating an interesting balance of properties that medicinal chemists find particularly useful.

Recent studies have highlighted the potential of CAS 2137285-54-0 in addressing current challenges in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its structural similarity to known neuromodulators, has sparked interest in its potential applications. Pharmaceutical companies are actively investigating derivatives of this compound for various therapeutic areas, particularly in conditions where traditional approaches have shown limitations.

The synthesis of (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine presents interesting challenges and opportunities for process chemists. Current research focuses on developing more efficient synthetic routes that maintain the compound's high stereochemical purity while improving overall yield. The chiral nature of this molecule makes it particularly valuable for creating enantiomerically pure pharmaceuticals, addressing the growing demand for such compounds in modern medicine.

From a commercial perspective, the market for specialty chemicals like CAS 2137285-54-0 is experiencing steady growth. The increasing demand for novel chemical entities in drug discovery has created new opportunities for suppliers of this compound. Current market analysis suggests that the availability of high-purity (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine remains limited, creating potential for manufacturers who can establish reliable production processes.

Quality control aspects of 2137285-54-0 are particularly important given its pharmaceutical applications. Analytical methods for characterizing this compound typically involve advanced chromatographic techniques and spectroscopic analysis to ensure both chemical and stereochemical purity. The development of robust analytical protocols has become a focus area for laboratories working with this material.

Environmental and safety considerations for (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper handling procedures should always be observed when working with this compound. The growing emphasis on green chemistry principles in pharmaceutical manufacturing has led to increased interest in developing more sustainable production methods for such intermediates.

The future outlook for CAS 2137285-54-0 appears promising, with several research groups reporting ongoing investigations into its potential applications. As the pharmaceutical industry continues to seek novel molecular scaffolds for drug development, compounds like (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine that offer both structural novelty and synthetic versatility are likely to remain in high demand.

For researchers considering working with this compound, it's important to note that while 2137285-54-0 shows promise, thorough characterization and testing are essential for any specific application. The compound's unique structure offers numerous possibilities for modification and derivatization, making it a valuable tool for medicinal chemistry programs focused on structure-activity relationship studies.

In conclusion, (1r,3r)-3-[(2,6-Diethylmorpholin-4-yl)methyl]cyclobutan-1-amine represents an interesting case study in modern medicinal chemistry. Its combination of structural features, synthetic accessibility, and potential biological relevance make it a compound worth watching as research in this area progresses. The coming years will likely see increased publication activity surrounding this molecule and its derivatives as more research groups explore its potential applications.